Cas no 2166768-07-4 (5-oxa-8-thia-11-azadispiro3.1.4^{6}.3^{4}tridecane)

• Product Name: 5-oxa-8-thia-11-azadispiro3.1.4^{6}.3^{4}tridecane
• CAS No: 2166768-07-4
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 6469188
• PubChem ID: 165743387
• Update Time: 2025-06-07

5-oxa-8-thia-11-azadispiro3.1.4^{6}.3^{4}tridecane Chemical and Physical Properties

Names and Identifiers

• 5-oxa-8-thia-11-azadispiro3.1.4^{6}.3^{4}tridecane
• 2166768-07-4
• EN300-1279989
• 5-oxa-8-thia-11-azadispiro[3.1.4^{6}.3^{4}]tridecane

• Inchi： 1S/C10H17NOS/c1-2-9(3-1)4-6-11-10(12-9)5-7-13-8-10/h11H,1-8H2
• InChI Key： VCCARSGCKWWVBB-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)NCCC1(CCC1)O2

Computed Properties

• Exact Mass: 199.10308534g/mol
• Monoisotopic Mass: 199.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-oxa-8-thia-11-azadispiro3.1.4^{6}.3^{4}tridecane

5-Oxa-8-Thia-11-Azadispiro[3.1.4⁶.3⁴]Tridecane: A Comprehensive Overview

The compound with CAS No. 2166768-07-4, known as 5-Oxa-8-Thia-11-Azadispiro[3.1.4⁶.3⁴]Tridecane, is a complex bicyclic structure that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique spirocyclic framework, which incorporates oxygen (oxa), sulfur (thia), and nitrogen (aza) atoms within its structure, making it a versatile molecule with potential applications in drug design, polymer synthesis, and advanced materials.

The spirocyclic nature of this compound is one of its defining features. Spiro compounds are known for their ability to create rigid and highly functional frameworks, which are essential in many chemical applications. The presence of multiple heteroatoms (oxygen, sulfur, and nitrogen) further enhances its reactivity and compatibility with various chemical environments. Recent studies have highlighted the importance of such structures in creating bioactive molecules, particularly in the development of new antibiotics and anticancer agents.

One of the most notable advancements in the study of 5-Oxa-8-Thia-11-Azadispiro[3.1.4⁶.3⁴]Tridecane involves its role in drug delivery systems. Researchers have explored its potential as a carrier molecule due to its ability to encapsulate hydrophobic drugs within its cyclic structure, enhancing their solubility and bioavailability. This property has been leveraged in the development of targeted drug delivery systems, which are critical in modern medicine for minimizing side effects and improving therapeutic outcomes.

In addition to its medicinal applications, this compound has also found utility in the field of polymer chemistry. Its unique spirocyclic framework allows for the creation of high-performance polymers with enhanced mechanical properties, thermal stability, and resistance to environmental factors. Recent breakthroughs have demonstrated its potential in creating biodegradable polymers, which are increasingly sought after in sustainable materials science.

The synthesis of 5-Oxa-8-Thia-11-Azadispiro[3.1.4⁶.3⁴]Tridecane involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process, making it more efficient and scalable for industrial applications.

Recent research has also focused on the computational modeling of this compound to better understand its electronic properties and interaction with biological systems. Computational studies have provided valuable insights into its potential as a catalyst in organic reactions and as a building block for supramolecular assemblies.

In conclusion, 5-Oxa-8-Thia-11-Azadispiro[3.1.4⁶.3⁴]Tridecane is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool in modern chemistry, offering solutions to some of the most pressing challenges in drug development, materials science, and sustainable chemistry.